Cas no 134796-34-2 (3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole)

3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole is a versatile compound with significant advantages in organic synthesis. Its unique structure facilitates the formation of stable triazole rings, offering enhanced reactivity and selectivity in chemical reactions. This compound is particularly useful in the synthesis of pharmaceuticals and agrochemicals, where its ability to form stable bonds is invaluable.
3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole structure
134796-34-2 structure
Product Name:3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole
CAS No:134796-34-2
MF:C9H8ClN3S
MW:225.697918891907
MDL:MFCD01211119
CID:91725
PubChem ID:719011
Update Time:2025-10-16

3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-CHLOROBENZYL)THIO]-1H-1,2,4-TRIAZOLE
    • 3-(4-chlorobenzylsulfanyl)-1H-1,2,4-triazole
    • 3-(4-Chloro-benzylsulfanyl)-4H-[1,2,4]triazole
    • 3-[(4-chlorophenyl)methylthio]-1H-1,2,4-triazole
    • AC1LEW80
    • AC1Q3JKR
    • AF-399
    • CBMicro_005601
    • ChemDiv2_000973
    • STK730544
    • SCHEMBL9851979
    • 3-{[(4-CHLOROPHENYL)METHYL]SULFANYL}-4H-1,2,4-TRIAZOLE
    • DTXSID50352102
    • SMR000104597
    • 3-[(4-chlorophenyl)methylsulfanyl]-4H-1,2,4-triazole
    • 3-((4-Chlorobenzyl)thio)-1H-1,2,4-triazole
    • HMS1678O11
    • AKOS000269105
    • 5-[(4-chlorophenyl)methylsulfanyl]-1H-1,2,4-triazole
    • Z1699857076
    • 5-[(4-chlorobenzyl)thio]-1H-1,2,4-triazole
    • cid_719011
    • 5-[(4-chlorophenyl)methylthio]-1H-1,2,4-triazole
    • EN300-110631
    • FT-0739983
    • SMSF0009980
    • HMS1371M05
    • CB07711
    • SR-01000494646-1
    • HMS2166F09
    • CS-0308196
    • SR-01000494646
    • MLS000108644
    • HMS3308N04
    • 1N-568S
    • CCG-109520
    • BDBM44787
    • AF-399/37297046
    • CHEMBL1370411
    • 4-chlorobenzyl 1H-1,2,4-triazol-5-yl sulfide
    • 4-chlorobenzyl 1H-1,2,4-triazol-3-yl sulfide
    • 3-{[(4-chlorophenyl)methyl]sulfanyl}-1H-1,2,4-triazole
    • BIM-0005444.P001
    • Cambridge id 5854799
    • AKOS002276310
    • MFCD01211119
    • 134796-34-2
    • AKOS000268450
    • 3-([(4-CHLOROPHENYL)METHYL]SULFANYL)-1H-1,2,4-TRIAZOLE
    • 3-[(4-chlorobenzyl)sulfanyl]-4H-1,2,4-triazole
    • G41009
    • 3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole
    • MDL： MFCD01211119
    • Inchi： 1S/C9H8ClN3S/c10-8-3-1-7(2-4-8)5-14-9-11-6-12-13-9/h1-4,6H,5H2,(H,11,12,13)
    • InChI Key： IPYLPWUQKVUWGY-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CSC1=NC=NN1

Computed Properties

  • Exact Mass: 225.01300
  • Monoisotopic Mass: 225.0127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • Color/Form: powder
  • Density: 1.43
  • Boiling Point: 420.4°C at 760 mmHg
  • Flash Point: 208.1°C
  • Refractive Index: 1.664
  • PSA: 66.87000
  • LogP: 2.75040
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole Security Information

3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB176747-500 mg
3-[(4-Chlorobenzyl)thio]-1H-1,2,4-triazole; .
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abcr
AB176747-1 g
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Chemenu
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3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole Production Method

3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole Related Literature

134796-34-2 (3-(4-Chlorobenzyl)thio-1H-1,2,4-triazole) Related Products

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